Cas no 1508250-71-2 (Nazartinib)

• Product Name: Nazartinib
• CAS No: 1508250-71-2
• MF: C₂₆H₃₁ClN₆O₂
• MW: 495.0163
• MDL: MFCD28963918
• CID: 2170368
• PubChem ID: 72703790
• Update Time: 2025-08-04

Nazartinib Chemical and Physical Properties

Names and Identifiers

• N-[7-chloro-1-[(3r)-1-[(2e)-4-(dimethylamino)-1-oxo-2-buten-1-yl]hexahydro-1h-azepin-3-yl]-1h-benzimidazol-2-yl]-2-methyl-4-pyridinecarboxamide
• EGF816
• (R,E)-N-(7-chloro-1-(1-(4-(dimethylamino)but-2-enoyl)azepan-3-yl)-1H-benzo[d]imidazol-2-yl)-2-methylisonicotinamide
• Nazartinib (EGF816, NVS-816)
• EGF-816
• Nazartinib
• KE7K32EME8
• N-{7-chloro-1-[(3R)-1-[(2E)-4-(dimethylamino)but-2-enoyl]azepan-3-yl]-1H-1,3-benzodiazol-2-yl}-2-methylpyridine-4-carboxamide
• EGF 816
• N-[7-chloro-1-[(3R)-1-[(E)-4-(dimethylamino)but-2-enoyl]azepan-3-yl]benzimidazol-2-yl]-2-methylpyridine-4-carboxamide
• Nazartinib (USAN/INN)
• 1508250-71-2
• Q27087855
• SCHEMBL16767232
• NSC-787027
• NVP-EGF816-NX
• C72867
• CCG-269658
• Nazartinib (EGF816)
• N-(7-CHLORO-1-((3R)-1-((2E)-4-(DIMETHYLAMINO) BUT-2-ENOYL)AZEPAN-3-YL)-1HBENZIMIDAZOLOL-2-YL)-2-METHYLPYRIDINE-4-CARBOXAMIDE
• EGF816; NVS-816;N-[7-chloro-1-[(3R)-1-[(E)-4-(dimethylamino)but-2-enoyl]azepan-3-yl]benzimidazol-2-yl]-2-methylpyridine-4-carboxamide
• EX-A1640
• N-(7-Chloro-1-{(3R)-1-[(2E)-4-(dimethylamino)but-2-enoyl]azepan-3-yl}-1H-benzimidazol-2-yl)-2-methylpyridine-4-carboxamide
• NAZARTINIB [WHO-DD]
• Nazartinib(EGF816)
• NAZARTINIB [INN]
• BRD-K22514639-001-04-0
• 4-Pyridinecarboxamide, N-[7-chloro-1-[(3R)-1-[(2E)-4-(dimethylamino)-1-oxo-2-buten-1-yl]hexahydro-1H-azepin-3-yl]-1H-benzimidazol-2-yl]-2-methyl-
• BRD-K22514639-001-05-7
• GTPL9204
• Nazartinib [USAN]
• HY-12872
• UNII-KE7K32EME8
• CHEMBL3787344
• s7824
• AS-75243
• AC-29881
• compound 47 [PMID: 27433829]
• D11430
• AKOS030632782
• BDBM50160870
• NSC787027
• 4-PYRIDINECARBOXAMIDE, N-(7-CHLORO-1-((3R)-1-((2E)-4-(DIMETHYLAMINO)-1-OXO-2-BUTEN-1-YL)HEXAHYDRO-1H-AZEPIN-3-YL)-1H-BENZIMIDAZOL-2-YL)-2-METHYL-
• SCHEMBL16767240

• MDL： MFCD28963918
• Inchi： 1S/C26H31ClN6O2/c1-18-16-19(12-13-28-18)25(35)30-26-29-22-10-6-9-21(27)24(22)33(26)20-8-4-5-15-32(17-20)23(34)11-7-14-31(2)3/h6-7,9-13,16,20H,4-5,8,14-15,17H2,1-3H3,(H,29,30,35)/b11-7+/t20-/m1/s1
• InChI Key： IOMMMLWIABWRKL-WUTDNEBXSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C2=C1N(C(N([H])C(C1C([H])=C([H])N=C(C([H])([H])[H])C=1[H])=O)=N2)[C@@]1([H])C([H])([H])N(C(/C(/[H])=C(\[H])/C([H])([H])N(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 494.2197019g/mol
• Monoisotopic Mass: 494.2197019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• XLogP3: 3.2

Nazartinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Nazartinib

Professional Introduction to Nazartinib (CAS No. 1508250-71-2)

Nazartinib, a compound with the chemical name [(E)-N-[4-[(4-fluorobenzyl)amino]phenyl]-2-(6-methylpyridin-3-yl)vinylidenamine], is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, CAS No. 1508250-71-2, uniquely identifies it in scientific literature and databases. This introduction delves into the compound's structure, pharmacological properties, and recent advancements in research that highlight its potential in therapeutic applications.

The molecular structure of Nazartinib is characterized by a vinylenediamine core linked to a fluorobenzylamino group and a methylpyridine moiety. This arrangement contributes to its binding affinity and interaction with biological targets, making it a promising candidate for drug development. The presence of the fluorine atom enhances metabolic stability, which is a crucial factor in drug design for improving bioavailability and reducing degradation rates.

In recent years, Nazartinib has garnered attention for its potential in oncology research. Studies have demonstrated its efficacy in inhibiting specific kinases involved in cancer cell proliferation. The compound's ability to selectively target these kinases without significant off-target effects makes it an attractive option for developing targeted therapies. Preliminary in vitro studies have shown that Nazartinib can effectively inhibit the activity of EGFR (Epidermal Growth Factor Receptor) and other related tyrosine kinases, which are pivotal in signal transduction pathways that drive tumor growth.

One of the most compelling aspects of Nazartinib is its mechanism of action. Unlike traditional chemotherapeutic agents that often affect both cancerous and healthy cells, Nazartinib exhibits selective toxicity towards cancer cells. This selectivity is attributed to its precise interaction with the active sites of target kinases, disrupting critical signaling pathways that are overactive in tumor cells. Such targeted action not only improves therapeutic outcomes but also reduces the incidence of side effects associated with broader-spectrum treatments.

Recent clinical trials have provided further insights into the therapeutic potential of Nazartinib. Phase I trials have shown promising results in patients with advanced solid tumors, where the compound demonstrated manageable toxicity profiles and evidence of antitumor activity. These findings have prompted researchers to explore Nazartinib as a monotherapy or in combination with other anticancer agents to enhance efficacy and overcome drug resistance.

The development of Nazartinib aligns with the broader trend in oncology towards personalized medicine. By targeting specific molecular alterations that drive cancer growth, this compound exemplifies how targeted therapies can be tailored to individual patient needs. Advances in genomics and proteomics have enabled researchers to identify biomarkers that predict response to Nazartinib, paving the way for more precise patient selection and treatment strategies.

From a chemical biology perspective, Nazartinib serves as an excellent model for understanding kinase inhibition mechanisms. Its structure provides valuable insights into how small molecules can interact with complex biological systems without causing unintended consequences. This knowledge is crucial for designing next-generation drugs that are more effective and safer than current treatments.

The synthesis of Nazartinib involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic pathways to improve scalability, making it feasible to produce sufficient quantities for both preclinical and clinical studies. The use of advanced spectroscopic techniques has also facilitated structural elucidation and quality control, ensuring that each batch meets stringent pharmaceutical standards.

The future prospects for Nazartinib are promising, with ongoing research exploring its potential applications beyond oncology. Preclinical studies have hinted at its efficacy in treating inflammatory diseases by modulating immune responses through kinase inhibition. Additionally, researchers are investigating whetherNazartinib can be repurposed for other therapeutic areas where abnormal kinase activity plays a role.

In conclusion, Nazartinib (CAS No. 1508250-71-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, selective kinase inhibition properties, and promising clinical results position it as a cornerstone in targeted therapy development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Nazartinib is poised to make substantial contributions to modern medicine.